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Compound of Interest

Compound Name: Tetraphenylporphyrin

Cat. No.: B126558 Get Quote

This document provides essential safety and logistical information for the proper disposal of

tetraphenylporphyrin (TPP), ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals who handle this compound.

Immediate Safety and Handling Considerations
While some safety data sheets (SDS) do not classify tetraphenylporphyrin as a hazardous

substance under OSHA 29 CFR 1910.1200, others indicate it can cause skin, eye, and

respiratory irritation.[1][2][3] One source also classifies it as harmful if swallowed, in contact

with skin, or if inhaled.[4] Therefore, it is crucial to handle TPP with appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat. All handling of

solid TPP should be conducted in a chemical fume hood to minimize the risk of inhalation.[5]

Tetraphenylporphyrin is a purple, crystalline powder that is insoluble in water.[1] It is a

combustible solid, and contact with strong oxidizing agents should be avoided as it may result

in ignition.[1][2]

Step-by-Step Disposal Protocol
All waste containing tetraphenylporphyrin must be treated as hazardous chemical waste and

disposed of in accordance with local, state, and federal regulations.[5][6] Do not discharge TPP

or its solutions into drains or the environment.[5]
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1. Waste Segregation and Collection:

Solid Waste: Collect unused or waste tetraphenylporphyrin powder, along with any

contaminated disposable materials (e.g., gloves, weighing paper, pipette tips), in a dedicated

and clearly labeled hazardous waste container.[5] This container must be made of a material

compatible with the chemical.[6]

Liquid Waste: Solutions containing tetraphenylporphyrin should be collected in a separate,

designated hazardous waste container for liquids.[5] Do not mix with other incompatible

waste streams.

Empty Containers: Empty containers that previously held TPP may retain chemical residue

and must be disposed of as hazardous waste.[5]

2. Container Management:

All hazardous waste containers must be kept securely closed except when adding waste.[7]

[8]

Ensure containers are properly labeled with "Hazardous Waste" and the full chemical name,

"tetraphenylporphyrin."

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[6][7][8]

3. Spill Management:

Minor Spills: In case of a small spill, clean it up immediately.[1] Carefully sweep the solid

material into a suitable container for disposal, avoiding dust formation.[2]

Major Spills: For larger spills, clear the area of all personnel and contact your institution's

Environmental Health and Safety (EHS) office for guidance.[1]

4. Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.[8]
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One recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

This should only be performed by a licensed waste disposal facility.

General Laboratory Waste Guidelines
While specific quantitative disposal limits for tetraphenylporphyrin are not defined, general

federal and local guidelines for hazardous waste accumulation must be followed.

Guideline Category Specification

Satellite Accumulation Area (SAA) Liquid Limit
A maximum of 55 gallons of hazardous waste

may be stored.[8]

SAA Acutely Toxic Waste Limit

For P-listed (acutely toxic) chemicals, a

maximum of one quart of liquid or one kilogram

of solid may be accumulated.[8]

Container Headroom
Leave at least one inch of headroom in liquid

waste containers to allow for expansion.[7]

Drain Disposal pH Range (Not for TPP)

For approved aqueous solutions, the pH must

generally be between 5.5 and 10.5 for drain

disposal (local regulations may vary).[7][9] This

is not applicable to TPP.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

tetraphenylporphyrin waste.
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Caption: Workflow for the safe disposal of tetraphenylporphyrin waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b126558?utm_src=pdf-body-img
https://www.benchchem.com/product/b126558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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